Cas no 68799-90-6 (DL-Methionine-1-13C)

• Product Name: DL-Methionine-1-13C
• CAS No: 68799-90-6
• MF: C₅H₁₁NO₂S
• MW: 150.203994989395
• CID: 972117
• Update Time: 2023-08-02

DL-Methionine-1-13C Chemical and Physical Properties

Names and Identifiers

• dl-methionine-1-13c
• 2-amino-4-methylsulfanylbutanoic acid
• (1-13C)methionine
• DL-Methionine-1-13C

• Inchi： 1S/C5H11NO2S/c1-9-3-2-4(6)5(7)8/h4H,2-3,6H2,1H3,(H,7,8)/i5+1
• InChI Key： FFEARJCKVFRZRR-HOSYLAQJSA-N
• SMILES： S(C)CCC([13C](=O)O)N

Computed Properties

• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 97
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.9
• Topological Polar Surface Area: 88.6

Experimental Properties

• Density: 1.206
• Melting Point: 280 °C (dec.)(lit.)
• Refractive Index: 1.53

DL-Methionine-1-13C Security Information

• WGK Germany：3